Cas no 68069-77-2 ((±)-(E,E)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate)

• Product name: (±)-(E,E)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
• CAS No: 68069-77-2
• MF: C₅₅H₁₀₂O₆
• MW: 859.394798755646
• CID: 2007636
• PubChem ID: 6005445

(±)-(E,E)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate Chemical and Physical Properties

Names and Identifiers

• (±)-(E,E)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
• [3-hexadecanoyloxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• SCHEMBL4576142
• 1,2-Dioleoyl-3-palmitoyl-rac-glycerol
• JFISYPWOVQNHLS-NBHCHVEOSA-N
• 65390-75-2
• 68069-77-2
• 1,2-dioleoyl-3-palmitoyl-rac-glyc-erol
• PD167723
• SCHEMBL12205726
• 1,2-Dioleoyl-3-palmitoyl-rac-glycerol, >=99% (TLC)
• 9-Octadecenoic acid (9Z)-,1-[[(1-oxohexadecyl)oxy]methyl]-1,2-ethanediyl ester
• 9-Octadecenoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-1,2-ethanediylester, (E,E)-

• Inchi： InChI=1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25+,28-26+
• InChI Key： PPTGNVIVNZLPPS-NBHCHVEOSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCC\C=C\CCCCCCCC)COC(=O)CCCCCCC\C=C\CCCCCCCC

Computed Properties

• Exact Mass: 858.76764097Da
• Monoisotopic Mass: 858.76764097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 52
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: 22.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols